![molecular formula C12H17NO2 B3074311 2-Ethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol CAS No. 1019560-97-4](/img/structure/B3074311.png)
2-Ethoxy-4-{[(prop-2-en-1-yl)amino]methyl}phenol
Overview
Description
Eugenol, or 2-Methoxy-4-(prop-2-en-1-yl)phenol, is a natural phenolic compound . It has a molecular formula of C10H12O2 . It is also known by other names such as 4-Allylguaiacol and P-Eugenol .
Synthesis Analysis
While specific synthesis methods for Eugenol were not found, general methods for the synthesis of phenols could potentially be applicable. These include ester rearrangement in the Fries rearrangement, rearrangement of N-phenylhydroxylamines in the Bamberger rearrangement, hydrolysis of phenolic esters or ethers, and reduction of quinones .Molecular Structure Analysis
The molecular structure of Eugenol consists of a phenol group with a methoxy group (OCH3) and a prop-2-en-1-yl group attached to the benzene ring .Physical And Chemical Properties Analysis
Eugenol is a clear colorless to pale yellow or amber-colored liquid with the odor of cloves and a spicy pungent taste . The molecular weight is 164.204 .Scientific Research Applications
1. Anticancer Studies
A study explored the synthesis and anticancer properties of novel heterocyclic azo dye ligand derived from 2-amino-5-methyl thiazole and 4-ethoxy phenol. This research found potential applications in antitumor activity against human breast cancer (Al-adilee & Hessoon, 2019).
2. Phytochemical Research
Research involving the ethanolic extract from aerial parts of Protea hybrid ‘Susara’ identified various compounds, including derivatives of ethoxy phenol. These compounds displayed significant antioxidant activity and potential applications in agriculture, food preservation, and pharmaceutical industries (León et al., 2014).
3. Synthesis Methods
A process for producing 2-alkoxy-4-propen-1-yl phenols, which involves the condensation of 2-alkoxy phenols with propionaldehyde and subsequent splitting by heating, was developed. This method could have implications in various synthetic applications (Brandenburg & Subramanian, 2004).
4. Magnetic Properties
Studies on the structures and magnetism of trinuclear metal complexes derived from unsymmetrical compartmental ligands, including ethoxy phenol derivatives, were conducted. These have applications in the study of magnetic interactions and crystallography (Adams et al., 2004).
5. Molecular Docking Studies
Research involving 2-methoxy-4-phenol derivatives highlighted their inhibitory effects towards various proteins, showcasing potential applications in the treatment of cancer, inflammation, and microbial infections (Nair et al., 2014).
6. Fluorescence Spectral Studies
Investigations into the interaction of fluorescent probes with bovine serum albumin involved compounds like 2-methoxy-4-phenol derivatives. This research can be applied in the study of protein interactions and pharmaceutical development (Ghosh et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2-ethoxy-4-[(prop-2-enylamino)methyl]phenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-3-7-13-9-10-5-6-11(14)12(8-10)15-4-2/h3,5-6,8,13-14H,1,4,7,9H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOMMGTJWAVNKJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNCC=C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301251421 | |
Record name | 2-Ethoxy-4-[(2-propen-1-ylamino)methyl]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301251421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1019560-97-4 | |
Record name | 2-Ethoxy-4-[(2-propen-1-ylamino)methyl]phenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1019560-97-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Ethoxy-4-[(2-propen-1-ylamino)methyl]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301251421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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